Cas no 1805033-37-7 (5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805033-37-7
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4926464
• Update Time: 2025-05-19

5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H5ClF2N2/c9-6-4-13-7(8(10)11)3-5(6)1-2-12/h3-4,8H,1H2
• InChI Key： KXCUTRQRGPDSHX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile

5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

The compound 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805033-37-7) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinct chemical properties. The difluoromethyl group at position 2 and the chlorine atom at position 5, along with the acetonitrile group at position 4, make this molecule highly versatile and reactive.

Recent studies have highlighted the potential of 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile in the development of novel agrochemicals. Researchers have explored its role as a precursor for herbicides and fungicides, leveraging its ability to inhibit key enzymatic pathways in pests and pathogens. For instance, a 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of this compound exhibit potent activity against *Botrytis cinerea*, a common fungal pathogen in crops. This underscores its importance in sustainable agriculture and pest management.

In the pharmaceutical industry, 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and additions makes it a valuable building block for drug discovery. A notable example is its use in the development of kinase inhibitors, which are critical in cancer therapy. A 2023 paper in *Nature Communications* reported that analogs of this compound showed promising results in inhibiting oncogenic kinases, paving the way for new anti-cancer treatments.

The synthesis of 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents such as the difluoromethyl group and chlorine atom requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to optimize this process, as highlighted in a 2023 review in *Green Chemistry*.

From an environmental perspective, understanding the fate and transport of 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target species and soil microbiota.

In conclusion, 5-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805033-37-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing science and technology.